Cas no 1177695-66-7 (N-(4-butylphenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride)

N-(4-butylphenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride is a triazine-based compound featuring morpholine substituents and a butylphenylamine moiety. Its molecular structure imparts stability and reactivity, making it suitable for applications in pharmaceutical intermediates or agrochemical synthesis. The hydrochloride salt form enhances solubility and handling properties. The morpholine groups contribute to its potential as a versatile building block in heterocyclic chemistry, while the butylphenyl chain may influence lipophilicity and binding affinity. This compound is of interest for research in medicinal chemistry, particularly in the development of kinase inhibitors or other biologically active molecules. Its well-defined structure allows for precise modifications in synthetic pathways.

N-(4-butylphenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride structure

1177695-66-7 structure

Product Name:N-(4-butylphenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride

CAS No:1177695-66-7

MF:C₂₁H₃₁ClN₆O₂

MW:434.962843179703

CID:5471978

Update Time:2025-05-21

N-(4-butylphenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

- N-(4-butylphenyl)-4,6-dimorpholin-4-yl-1,3,5-triazin-2-amine:hydrochloride
- N-(4-butylphenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride
- Inchi： 1S/C21H30N6O2.ClH/c1-2-3-4-17-5-7-18(8-6-17)22-19-23-20(26-9-13-28-14-10-26)25-21(24-19)27-11-15-29-16-12-27;/h5-8H,2-4,9-16H2,1H3,(H,22,23,24,25);1H
- InChI Key： FVXIKQGQCWPEMQ-UHFFFAOYSA-N
- SMILES： N1=C(N2CCOCC2)N=C(N2CCOCC2)N=C1NC1=CC=C(CCCC)C=C1.[H]Cl

N-(4-butylphenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2704-0036-2μmol	N-(4-butylphenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride	1177695-66-7	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2704-0036-5μmol	N-(4-butylphenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride	1177695-66-7	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2704-0036-10μmol	N-(4-butylphenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride	1177695-66-7	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2704-0036-20μmol	N-(4-butylphenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride	1177695-66-7	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2704-0036-1mg	N-(4-butylphenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride	1177695-66-7	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2704-0036-2mg	N-(4-butylphenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride	1177695-66-7	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2704-0036-3mg	N-(4-butylphenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride	1177695-66-7	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2704-0036-4mg	N-(4-butylphenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride	1177695-66-7	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2704-0036-5mg	N-(4-butylphenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride	1177695-66-7	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2704-0036-10mg	N-(4-butylphenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride	1177695-66-7	90%+	10mg	$79.0	2023-05-16

N-(4-butylphenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride Related Literature

1. Evolution and characterization of a benzylguanine-binding RNA aptamer†

J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
2. Establishing the accuracy of position-specific carbon isotope analysis of propane by GC-pyrolysis-GC-IRMS

ChangjieLiu,PengLiu,XiaofengWang,XiaoqiangLi,JuskeHorita
3. Emulsion technologies for multicellular tumour spheroid radiation assays†

Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
4. Emergence of cationic polyamine dendrimersomes: design, stimuli sensitivity and potential biomedical applications

Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139

Additional information on N-(4-butylphenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride

Recent Advances in the Study of N-(4-butylphenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride (CAS: 1177695-66-7)

N-(4-butylphenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride (CAS: 1177695-66-7) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have focused on its potential applications as a kinase inhibitor, particularly in the context of cancer therapy. This research brief aims to summarize the latest findings regarding the synthesis, mechanism of action, and therapeutic potential of this compound.

The compound belongs to the class of triazine derivatives, which are known for their diverse biological activities. Its structure features a triazine core substituted with morpholine and butylphenyl groups, which contribute to its unique pharmacological properties. Recent synthetic efforts have optimized the production of this compound, achieving higher yields and purity, which are critical for preclinical and clinical studies.

In vitro studies have demonstrated that N-(4-butylphenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride exhibits potent inhibitory activity against several kinases, including PI3K and mTOR. These kinases play crucial roles in cell proliferation and survival, making them attractive targets for anticancer therapies. The compound's ability to disrupt these signaling pathways has been validated in various cancer cell lines, showing promising results in terms of reduced cell viability and induction of apoptosis.

Further investigations have explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have revealed favorable bioavailability and stability, suggesting its potential for oral administration. Additionally, toxicity assessments have indicated a manageable safety profile, with no significant adverse effects observed at therapeutic doses.

Recent in vivo studies have provided compelling evidence of the compound's efficacy in animal models of cancer. For instance, in xenograft models of breast and lung cancer, treatment with N-(4-butylphenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride led to significant tumor regression and prolonged survival. These findings underscore its potential as a lead candidate for further development.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as drug resistance and off-target effects need to be addressed through further research. Ongoing studies are focusing on combination therapies and the development of derivatives with improved selectivity and potency.

In conclusion, N-(4-butylphenyl)-4,6-bis(morpholin-4-yl)-1,3,5-triazin-2-amine hydrochloride represents a promising therapeutic agent with significant potential in oncology. Its robust kinase inhibitory activity, favorable pharmacokinetics, and demonstrated efficacy in preclinical models highlight its value as a candidate for further investigation. Future research should aim to address the remaining challenges and explore its full therapeutic potential in clinical settings.